Cas no 898464-44-3 (N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide)

• Product Name: N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide
• CAS No: 898464-44-3
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5484582
• Update Time: 2025-07-16

N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• BPONGMKZPCRYOZ-UHFFFAOYSA-N
• N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide

• Inchi： 1S/C21H21N3O3/c1-13-4-2-6-16(10-13)22-20(26)21(27)23-17-11-14-5-3-9-24-18(25)8-7-15(12-17)19(14)24/h2,4,6,10-12H,3,5,7-9H2,1H3,(H,22,26)(H,23,27)
• InChI Key： BPONGMKZPCRYOZ-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C(N([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O)=O

Additional information on N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide

Introduction to N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide (CAS No. 898464-44-3)

N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898464-44-3, represents a fascinating example of structural complexity and potential biological activity. The molecule's intricate tricyclic framework and the presence of multiple heterocyclic rings make it a subject of intense interest for researchers exploring novel pharmacophores.

The structural motif of N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide is characterized by its tricyclic system, which includes a nitrogen-containing heterocycle embedded within a larger tricyclic scaffold. This arrangement not only contributes to the compound's rigidity but also provides multiple sites for potential interactions with biological targets. The presence of a 2-oxo group and a long aliphatic chain further enhances the molecule's complexity, offering diverse functional handles for chemical modification and derivatization.

In recent years, there has been growing interest in tricyclic compounds due to their unique structural features and potential therapeutic applications. Tricyclic structures are known for their ability to mimic natural product scaffolds and have been successfully employed in the development of various pharmaceuticals. The compound in question, N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide, exemplifies this trend by incorporating multiple heterocyclic rings into a single molecular entity.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly intrigued by its ability to interact with various biological targets, including enzymes and receptors involved in key metabolic pathways. The nitrogen-rich heterocycles within the tricyclic system are particularly noteworthy, as they can serve as hydrogen bond donors or acceptors, facilitating specific interactions with biological macromolecules.

One of the most compelling aspects of N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide is its synthetic accessibility despite its complex structure. Advances in synthetic methodology have enabled the efficient construction of such intricate molecules, making them more readily available for further investigation. This accessibility has spurred interest in exploring its potential applications in drug discovery and development.

The compound's unique structural features also make it an attractive candidate for studying structure-function relationships in biological systems. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural elements contribute to biological activity. This approach has been instrumental in understanding the mechanisms of action of many drugs and has paved the way for the design of more effective therapeutic agents.

In conclusion, N'-(3-methylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide (CAS No. 898464-44-3) is a structurally complex and biologically relevant compound that holds significant promise for future research and development in pharmaceutical chemistry. Its intricate tricyclic framework and diverse functional groups make it a valuable tool for exploring new therapeutic strategies and understanding the intricacies of biological target interactions.